Cas no 1396783-52-0 (N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396783-52-0
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 5888052
• PubChem ID: 71786345
• Update Time: 2025-05-23

N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(1,3-benzodioxol-5-yl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide
• 1396783-52-0
• F6178-0845
• N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}ethanediamide
• AKOS024534656

• Inchi： 1S/C19H21N5O4/c25-18(19(26)23-14-1-2-15-16(9-14)28-12-27-15)22-10-13-3-7-24(8-4-13)17-11-20-5-6-21-17/h1-2,5-6,9,11,13H,3-4,7-8,10,12H2,(H,22,25)(H,23,26)
• InChI Key： SAZJDZGJHPOPTG-UHFFFAOYSA-N
• SMILES： O=C(C(NC1=CC=C2C(=C1)OCO2)=O)NCC1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 383.15935417g/mol
• Monoisotopic Mass: 383.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide

N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396783-52-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1396783-52-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodioxoles and pyrazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide is characterized by a central ethanediamide core flanked by a benzodioxol moiety and a pyrazine derivative. The benzodioxol ring system is a common motif in natural products and synthetic compounds, often associated with antioxidant and anti-inflammatory properties. The pyrazine ring, on the other hand, is known for its ability to modulate various biological processes, including neurotransmitter release and receptor binding.

Recent studies have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide as a lead compound in the development of novel therapeutic agents. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it suitable for further development into a viable therapeutic agent.

In terms of safety, preliminary toxicological studies have indicated that N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyrazin-2-yl)piperidin-4-y-lmethyl}ethanediamide exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The synthesis of N-(2H-1,3-benzodioxol--5--yl)-N'-{1-(pyrazin--2--yl)piperidin--4--y-lmethyl}ethanediamide involves several steps, including the formation of the central ethanediamide core and the subsequent coupling with the benzodioxol and pyrazine moieties. Various synthetic routes have been explored to optimize yield and purity, with some methods employing microwave-assisted synthesis to enhance reaction efficiency.

In conclusion, N-(2H--1--,3--benzodioxol--5--y-l)-N'--{1--(pyrazin--2--y-l)piperidin--4--y-lmethyl}ethanediamide (CAS No. 1396783--52--0) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead for the development of novel therapeutic agents targeting neurodegenerative diseases and chronic inflammatory conditions. Ongoing research continues to explore its full potential and optimize its use in clinical settings.